5-Bromo-4-cyclohexylimidazole-2-carbaldehyde

• Molecular Formula: C10H13BrN2O
• Molecular Weight: 257.13 g/mol
• IUPAC Name: 4-bromo-5-cyclohexyl-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H13BrN2O/c11-10-9(12-8(6-14)13-10)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,12,13)
• InChI Key: VAPVODWEJNDRAA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=C(N=C(N2)C=O)Br

Description

The compound “MFCD33022765” is a chemical entity with unique properties and potential applications in various fields. It is known for its specific molecular structure, which allows it to participate in a range of chemical reactions and exhibit distinct biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of “MFCD33022765” involves several synthetic routes. One common method includes the use of specific reagents and catalysts under controlled conditions to achieve the desired product. The reaction conditions typically involve precise temperature control, pH adjustments, and the use of solvents to facilitate the reaction.

Industrial Production Methods: In industrial settings, the production of “MFCD33022765” is scaled up using optimized processes to ensure high yield and purity. This often involves continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industry standards.

Chemical Reactions Analysis

Types of Reactions: “MFCD33022765” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions that promote the transformation of the compound into different products.

Common Reagents and Conditions: Common reagents used in the reactions of “MFCD33022765” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often involve controlled temperatures, specific solvents, and catalysts to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of “MFCD33022765” depend on the type of reaction and the reagents used. These products can range from simple derivatives to complex molecular structures with enhanced properties.

Scientific Research Applications

“MFCD33022765” has a wide range of applications in scientific research. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying cellular processes and interactions. In medicine, it has potential therapeutic applications due to its biological activity. In industry, it is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of “MFCD33022765” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “MFCD33022765” include those with analogous molecular structures and properties. These compounds may share similar reactivity and biological activity but differ in specific functional groups or structural features.

Uniqueness: The uniqueness of “MFCD33022765” lies in its specific molecular structure, which imparts distinct properties and reactivity. This makes it a valuable compound for various applications, setting it apart from other similar compounds.